Cas no 1861846-45-8 (4-Ethyl-3-(2-ethylcyclopropyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-Ethyl-3-(2-ethylcyclopropyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1861846-45-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5700735
• PubChem ID: 130931484
• Update Time: 2025-08-05

4-Ethyl-3-(2-ethylcyclopropyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(2-ethylcyclopropyl)-2-methylpyrazol-3-amine
• 1H-Pyrazol-5-amine, 4-ethyl-3-(2-ethylcyclopropyl)-1-methyl-
• 1861846-45-8
• EN300-1149366
• 4-Ethyl-3-(2-ethylcyclopropyl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H19N3/c1-4-7-6-9(7)10-8(5-2)11(12)14(3)13-10/h7,9H,4-6,12H2,1-3H3
• InChI Key： GBPJDAMISRGTJY-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(CC)C(C2CC2CC)=N1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 327.3±30.0 °C(Predicted)
• pka: 4.99±0.10(Predicted)

Additional information on 4-Ethyl-3-(2-ethylcyclopropyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Analysis of 4-Ethyl-3-(2-ethylcyclopropyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1861846-45-8)

The compound 4-Ethyl-3-(2-ethylcyclopropyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1861846-45-8) is a structurally unique pyrazole derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This heterocyclic amine features a cyclopropyl substituent, which is known to enhance metabolic stability and bioavailability in drug design. Researchers are particularly interested in its pyrazole core, a scaffold frequently utilized in medicinal chemistry for its versatility and drug-like properties.

In the context of current trends, the demand for novel pyrazole derivatives has surged, driven by their role in developing targeted therapies and sustainable agrochemicals. A growing number of studies focus on optimizing cyclopropyl-containing compounds like this one, as they exhibit improved pharmacokinetic profiles. The ethyl and methyl substitutions in this molecule further contribute to its lipophilicity, a critical factor in drug absorption and distribution.

From a synthetic chemistry perspective, CAS No. 1861846-45-8 represents an intriguing case study in regioselective functionalization. Its 5-amine group offers a handle for further derivatization, making it a valuable intermediate for constructing more complex molecules. Recent publications highlight its utility in catalyzed cross-coupling reactions, aligning with the industry's shift toward greener synthetic methodologies. This aligns with frequent search queries such as "pyrazole amine applications" and "cyclopropyl modifications in drug discovery."

The compound's potential extends to biochemical modulation, where its structure suggests possible interactions with enzyme active sites. Computational modeling studies indicate that the 2-ethylcyclopropyl moiety may confer steric constraints beneficial for selective binding—a topic frequently explored in forums discussing structure-activity relationships (SAR). Such properties make it relevant to trending discussions about fragment-based drug design and allosteric modulators.

Analytical characterization of 4-Ethyl-3-(2-ethylcyclopropyl)-1-methyl-1H-pyrazol-5-amine typically involves advanced techniques like LC-MS and NMR spectroscopy, addressing common researcher inquiries about "pyrazole compound identification." Its moderate polarity allows for efficient separation in reverse-phase HPLC, a method widely searched in conjunction with "amine-containing heterocycles." Stability studies under various pH conditions—another hot topic in formulation science—reveal insights into its storage and handling requirements.

In agrochemical contexts, derivatives of this compound show promise as eco-friendly pest control agents, resonating with searches for "low-toxicity pyrazole insecticides." The ethylcyclopropyl group may contribute to reduced environmental persistence compared to traditional pesticides, aligning with global sustainability goals. Patent literature suggests its incorporation into next-generation crop protection formulations, a sector experiencing exponential growth.

Future research directions for CAS No. 1861846-45-8 likely involve exploring its chiral resolution (given its stereocenter) and evaluating metabolic pathways—subjects dominating recent conference proceedings. Its structural features position it as a candidate for investigating molecular recognition phenomena, particularly in GPCR-targeted applications, which remain a focal point in pharmaceutical R&D.